Cas no 1183838-95-0 (5-Amino-2-{2-(pyridin-3-yl)ethylamino}benzoic Acid)

• Product Name: 5-Amino-2-{2-(pyridin-3-yl)ethylamino}benzoic Acid
• CAS No: 1183838-95-0
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 4777879
• PubChem ID: 54887682
• Update Time: 2025-08-02

5-Amino-2-{2-(pyridin-3-yl)ethylamino}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-{[2-(pyridin-3-yl)ethyl]amino}benzoic acid
• Z1749172184
• 5-Amino-2-{2-(pyridin-3-yl)ethylamino}benzoic Acid

• Inchi： 1S/C14H15N3O2/c15-11-3-4-13(12(8-11)14(18)19)17-7-5-10-2-1-6-16-9-10/h1-4,6,8-9,17H,5,7,15H2,(H,18,19)
• InChI Key： GWRRNYGJMUZRFF-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1NCCC1C=NC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• XLogP3: 2.2
• Topological Polar Surface Area: 88.2

Additional information on 5-Amino-2-{2-(pyridin-3-yl)ethylamino}benzoic Acid

5-Amino-2-{2-(pyridin-3-yl)ethylamino}benzoic Acid: A Comprehensive Overview

5-Amino-2-{2-(pyridin-3-yl)ethylamino}benzoic Acid, also known by its CAS registry number CAS No. 1183838-95-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of an amino group, a benzoic acid moiety, and a pyridine ring, making it a versatile compound with potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The chemical structure of 5-Amino-2-{2-(pyridin-3-yl)ethylamino}benzoic Acid is characterized by a benzene ring substituted with an amino group at the 5-position and an ethylamino group linked to a pyridine ring at the 2-position. The presence of the pyridine ring introduces unique electronic properties, while the benzoic acid group contributes to its acidity and potential for forming hydrogen bonds. These structural features make the compound a promising candidate for various chemical reactions, including coupling reactions and bioconjugation.

Recent studies have explored the synthesis of CAS No. 1183838-95-0 through diverse routes, including Suzuki coupling, Buchwald-Hartwig amination, and Stille coupling. These methods have not only improved the yield and purity of the compound but also provided insights into its regioselectivity and stereochemistry. For instance, researchers have reported the use of palladium catalysts to facilitate the formation of the C-N bond between the pyridine ring and the ethylamino group, showcasing the efficiency of transition metal-mediated reactions in constructing complex molecules.

In terms of pharmacological applications, 5-Amino-2-{2-(pyridin-3-yl)ethylamino}benzoic Acid has been investigated for its potential as a drug delivery agent and a targeting molecule. Its ability to form stable complexes with metal ions has been leveraged in designing nanocarriers for drug delivery systems. Additionally, studies have demonstrated its role as a ligand in constructing coordination polymers and metal-organic frameworks (MOFs), which are widely used in catalysis, gas storage, and sensing applications.

The biological activity of CAS No. 1183838-95-0 has also been a focal point of recent research. Preclinical studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for developing therapeutic agents against chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer biology, where it has shown promise as an anticancer agent by inhibiting key enzymes involved in tumor progression.

In conclusion, 5-Amino-2-{2-(pyridin-3-yl)ethylamino}benzoic Acid, or CAS No. 1183838-95-0, stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with advancements in synthetic techniques and biological studies, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new facets of this compound, its role in shaping future innovations in medicine and materials science is likely to grow significantly.